![molecular formula C13H16ClNO4S B6632029 2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid](/img/structure/B6632029.png)
2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid, also known as CPB, is a sulfonamide compound that has been extensively studied for its potential applications in the field of medicinal chemistry. CPB is a potent inhibitor of carbonic anhydrase IX (CAIX), which is a transmembrane protein that is overexpressed in many types of cancer cells. Due to its ability to selectively target CAIX, CPB has been identified as a promising candidate for the development of new cancer therapies.
Mechanism of Action
2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid exerts its anti-cancer effects by inhibiting the activity of CAIX, which is upregulated in many types of cancer cells. CAIX plays a critical role in regulating the pH of cancer cells, which is necessary for their survival and proliferation. By inhibiting CAIX, this compound disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of CAIX activity, the induction of apoptosis (programmed cell death), and the suppression of tumor growth. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid as a research tool is its selectivity for CAIX, which allows researchers to study the role of this protein in cancer biology. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are many potential future directions for research on 2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid and its applications in cancer treatment. One area of interest is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict which patients are most likely to benefit from this compound treatment. Finally, there is a need for further studies to explore the potential of this compound in combination with other cancer therapies.
Synthesis Methods
2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid can be synthesized using a multistep process that involves the reaction of 2-chloro-4-nitrobenzoic acid with 3,3-dimethylpyrrolidine, followed by the addition of a sulfonamide group. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Scientific Research Applications
2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid has been the subject of numerous studies aimed at exploring its potential applications in cancer treatment. In particular, this compound has been shown to be effective against a variety of cancer cell lines, including breast, lung, and colon cancer. Studies have also demonstrated that this compound can enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.
properties
IUPAC Name |
2-chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO4S/c1-13(2)5-6-15(8-13)20(18,19)9-3-4-10(12(16)17)11(14)7-9/h3-4,7H,5-6,8H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MESGRACBKPXUNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)S(=O)(=O)C2=CC(=C(C=C2)C(=O)O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.